Cas no 28269-89-8 (Adenosine, 2'-O-b-D-ribofuranosyl- (8CI,9CI))

Adenosine, 2'-O-b-D-ribofuranosyl- (8CI,9CI) structure
28269-89-8 structure
Product Name:Adenosine, 2'-O-b-D-ribofuranosyl- (8CI,9CI)
CAS No:28269-89-8
MF:C15H21N5O8
MW:399.355943441391
CID:266004
PubChem ID:3082286
Update Time:2025-04-19

Adenosine, 2'-O-b-D-ribofuranosyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2'-O-b-D-ribofuranosyl- (8CI,9CI)
    • (2S,3R,4S,5R)-2-[(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]oxy-5-(hydroxymethyl)oxolane-3,4-diol
    • 2'-Ribosyladenosine
    • Rib-riba
    • Ribosyl-ribosyladenine
    • 28269-89-8
    • 2'-o-beta-d-ribofuranosyladenosine
    • Adenosine, 2'-O-beta-D-ribofuranosyl-
    • DTXSID00182517
    • Inchi: 1S/C15H21N5O8/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(9(24)6(2-22)26-14)28-15-10(25)8(23)5(1-21)27-15/h3-6,8-11,14-15,21-25H,1-2H2,(H2,16,17,18)/t5-,6-,8-,9-,10-,11-,14-,15+/m1/s1
    • InChI Key: XBBQCOKPWNZHFX-ZQSHOCFMSA-N
    • SMILES: O([C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](CO)[C@H]1O

Computed Properties

  • Exact Mass: 399.139
  • Monoisotopic Mass: 399.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2
  • Topological Polar Surface Area: 199Ų

Experimental Properties

  • Density: 2.12
  • Boiling Point: 844.5°Cat760mmHg
  • Flash Point: 464.5°C
  • Refractive Index: 1.866
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